molecular formula C13H11NO2 B1666781 Benzyl nicotinate CAS No. 94-44-0

Benzyl nicotinate

Cat. No. B1666781
CAS RN: 94-44-0
M. Wt: 213.23 g/mol
InChI Key: KVYGGMBOZFWZBQ-UHFFFAOYSA-N
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Description

Benzyl nicotinate is a benzyl ester that results from the formal condensation of the carboxy group of nicotinic acid with benzyl alcohol . It has been used as a rubefacient and has a role as a vasodilator agent . It is functionally related to nicotinic acid .


Synthesis Analysis

The synthesis of Benzyl nicotinate involves the formal condensation of the carboxy group of nicotinic acid with benzyl alcohol . A recent study reported a new strategy for the synthesis of meta-aminoaryl nicotinates from 3-formyl (aza)indoles . This strategy involves the transformation of (aza)indole scaffolds into substituted meta-aminobiaryl scaffolds via Aldol-type addition and intramolecular cyclization followed by C–N bond cleavage and re-aromatization .


Molecular Structure Analysis

The molecular formula of Benzyl nicotinate is C13H11NO2 . The IUPAC name is benzyl pyridine-3-carboxylate .


Chemical Reactions Analysis

Benzyl nicotinate is a benzyl ester resulting from the condensation of the carboxy group of nicotinic acid with benzyl alcohol . It has a role as a vasodilator agent and is also generally used in cosmetics and drugs . It is an active substance from the group of rubefacients that stimulates blood circulation .


Physical And Chemical Properties Analysis

Benzyl nicotinate appears as white to pale yellow crystals . It is slightly soluble in water . It is stable under normal conditions, but it can be easily hydrolyzed under strong acid or strong alkali conditions .

Scientific Research Applications

Synthesis of Benzylpalladium Complexes

Benzyl nicotinate is used in the synthesis of benzylpalladium complexes , which serve as catalysts for the substitution of olefins with benzylic groups. This application is crucial in the field of organic chemistry where such complexes are used to facilitate various chemical reactions .

Pharmaceutical Vasodilator

In pharmaceuticals, Benzyl nicotinate acts as a vasodilator and rubefacient. It is often used in combination with analgesics in topical preparations to widen blood vessels and improve blood flow, which can help alleviate pain and promote faster healing .

Skin Oxygenation Enhancement

This compound has been studied for its ability to enhance skin oxygenation when applied topically. Liposome-entrapped Benzyl nicotinate formulations have been shown to increase skin oxygen levels, which is beneficial for various dermatological applications .

Prodrug for Therapeutic Applications

Benzyl nicotinate acts as a prodrug that rapidly crosses the skin and releases nicotinic acid, which has therapeutic benefits. This property makes it a candidate for various therapeutic applications where controlled release of active ingredients is desired .

Pharmaceutical Research Standard

It serves as a pharmaceutical secondary standard and certified reference material for use in pharmaceutical research, particularly in quality control and release testing .

Safety and Hazards

Benzyl nicotinate can cause skin irritation and serious eye irritation . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use of personal protective equipment and chemical impermeable gloves is advised .

Future Directions

Benzyl nicotinate has been used in various therapeutic applications. A recent study reported a new strategy for the synthesis of meta-aminoaryl nicotinates from 3-formyl (aza)indoles . This new method enables the late-stage conjugation of bioactive (hetero)arylamines with nicotinates and nicotinamides and allows access to the previously unexplored chemical space for biomedical research .

properties

IUPAC Name

benzyl pyridine-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H11NO2/c15-13(12-7-4-8-14-9-12)16-10-11-5-2-1-3-6-11/h1-9H,10H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KVYGGMBOZFWZBQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)COC(=O)C2=CN=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H11NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID7046542
Record name Benzyl nicotinate
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Molecular Weight

213.23 g/mol
Source PubChem
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Product Name

Benzyl nicotinate

CAS RN

94-44-0
Record name Benzyl nicotinate
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Record name Benzyl nicotinate [JAN]
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Record name Benzyl nicotinate
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Record name 3-Pyridinecarboxylic acid, phenylmethyl ester
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Record name Benzyl nicotinate
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Record name Benzyl nicotinate
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Record name BENZYL NICOTINATE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the primary mechanism of action of benzyl nicotinate?

A: Benzyl nicotinate acts as a vasodilator, primarily targeting cutaneous blood vessels. [] This effect is attributed to its ability to stimulate the release of vasoactive substances, leading to relaxation of smooth muscle cells in blood vessel walls and increased blood flow. [, ]

Q2: How does the vasodilatory effect of benzyl nicotinate manifest in the skin?

A: Topical application of benzyl nicotinate induces noticeable redness and a warming sensation. [, ] This is a direct result of increased blood flow in the superficial dermal plexus and deeper capillaries. []

Q3: What is the molecular formula and weight of benzyl nicotinate?

A: The molecular formula of benzyl nicotinate is C13H11NO2, and its molecular weight is 213.23 g/mol. []

Q4: Are there any specific spectroscopic techniques used to characterize benzyl nicotinate?

A: Yes, researchers have employed various spectroscopic methods, including Attenuated Total Reflection-Fourier Transform Infrared (ATR-FTIR) spectroscopy, to study the diffusion of benzyl nicotinate through biological membranes like the stratum corneum. [, ]

Q5: How stable is benzyl nicotinate in aqueous solutions?

A: Benzyl nicotinate undergoes degradation in aqueous solutions, exhibiting first-order rate kinetics. This degradation is influenced by pH and temperature, with higher pH and temperature accelerating the process. []

Q6: Can the stability of benzyl nicotinate in aqueous solutions be improved?

A: Yes, incorporating glycerol or polyethylene glycol 400 into the aqueous solution significantly enhances the stability of benzyl nicotinate. []

Q7: What are some applications of benzyl nicotinate in drug delivery?

A: Benzyl nicotinate has been investigated as a potential absorption enhancer in topical formulations. For instance, it has been incorporated into indomethacin cream ointments to enhance the drug's permeation through the skin. []

Q8: Does benzyl nicotinate exhibit any catalytic properties?

A: While not extensively explored for its catalytic activity, benzyl nicotinate can be used as a starting material in reactions catalyzed by N-Heterocyclic Carbenes (NHCs). These reactions, typically transesterifications, occur within room-temperature ionic liquids (RTILs), providing a greener alternative to traditional organic solvents. []

Q9: Have computational methods been used to study benzyl nicotinate?

A: Yes, Density Functional Theory (DFT) calculations have been employed to investigate the adsorption behavior of benzyl nicotinate on metal surfaces, providing insights into its corrosion inhibition properties. []

Q10: How does modifying the structure of benzyl nicotinate affect its activity?

A: Research suggests that the lipophilicity of benzyl nicotinate and its derivatives plays a significant role in their biological activity. Studies examining the structure-activity relationship have demonstrated that increasing the alkyl chain length of nicotinic acid esters enhances their lipophilicity and, consequently, their ability to penetrate biological membranes. [, ]

Q11: What formulation strategies have been explored to improve the stability or bioavailability of benzyl nicotinate?

A: Encapsulating benzyl nicotinate in liposomes has been investigated as a means to enhance its topical delivery and potentially improve its bioavailability. This approach aims to protect the drug from degradation and facilitate its penetration through the skin barrier. [, ]

Q12: What is known about the pharmacokinetics of benzyl nicotinate?

A: Research indicates that benzyl nicotinate is metabolized in the serum, with a half-life (T1/2) of 0.78 minutes and a protein binding of 91.6%. These findings suggest that it is rapidly cleared from the circulation. []

Q13: Has benzyl nicotinate been studied in any animal models of disease?

A: Yes, studies in rats have demonstrated that benzyl nicotinate can enhance tumor oxygenation and improve the efficacy of radiation therapy in a subcutaneous fibrosarcoma model. This effect is attributed to its vasodilatory properties, which increase blood flow and oxygen delivery to the tumor. []

Q14: What analytical techniques are commonly used to quantify benzyl nicotinate in various matrices?

A: Gas chromatography with flame ionization detection (GC-FID) is a frequently employed technique for the simultaneous determination of benzyl nicotinate and other active ingredients in topical formulations like ointments and creams. [, ]

Q15: Have any imaging techniques been used to study the distribution or permeation of benzyl nicotinate?

A: Yes, ATR-FTIR spectroscopic imaging has been utilized to visualize and quantify the diffusion of benzyl nicotinate through the stratum corneum. This technique provides valuable insights into the drug's penetration pathway and the influence of formulation variables on its diffusion. [, ]

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